![molecular formula C15H22BrNO B4761005 1-[5-(2-bromophenoxy)pentyl]pyrrolidine](/img/structure/B4761005.png)
1-[5-(2-bromophenoxy)pentyl]pyrrolidine
Overview
Description
1-[5-(2-bromophenoxy)pentyl]pyrrolidine, also known as WIN 55,212-2, is a synthetic cannabinoid compound. It was first synthesized in the early 1990s and has since been extensively studied for its potential therapeutic applications.
Mechanism of Action
1-[5-(2-bromophenoxy)pentyl]pyrrolidine 55,212-2 acts as a partial agonist at both the CB1 and CB2 cannabinoid receptors in the body. These receptors are part of the endocannabinoid system, which plays a role in regulating a variety of physiological processes, including pain perception, inflammation, and immune function.
Biochemical and Physiological Effects:
This compound 55,212-2 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the brain, as well as to protect neurons from damage. It has also been shown to have analgesic effects, reducing pain perception in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[5-(2-bromophenoxy)pentyl]pyrrolidine 55,212-2 in lab experiments is that it is a highly potent and selective cannabinoid receptor agonist, making it a useful tool for studying the endocannabinoid system. However, one limitation is that it can be difficult to work with due to its low solubility in water.
Future Directions
There are many potential future directions for research on 1-[5-(2-bromophenoxy)pentyl]pyrrolidine 55,212-2. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as an anti-tumor agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, further research is needed to fully understand the mechanisms underlying its analgesic and anti-inflammatory effects.
Scientific Research Applications
1-[5-(2-bromophenoxy)pentyl]pyrrolidine 55,212-2 has been studied for its potential therapeutic applications in a variety of fields, including neurology, oncology, and psychiatry. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects, as well as potential anti-tumor properties.
properties
IUPAC Name |
1-[5-(2-bromophenoxy)pentyl]pyrrolidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22BrNO/c16-14-8-2-3-9-15(14)18-13-7-1-4-10-17-11-5-6-12-17/h2-3,8-9H,1,4-7,10-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBPLPQSHWCXAGQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CCCCCOC2=CC=CC=C2Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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